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Compound of Interest

Compound Name: LASSBio-1135

Cat. No.: B10816846

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of LASSBio-1135 in aqueous

solutions. The following information, presented in a question-and-answer format, addresses

common issues and provides detailed protocols to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of LASSBio-1135?

A1: LASSBio-1135 is a hydrophobic compound with limited solubility in aqueous solutions. It is

practically insoluble in water. However, it is soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO).

Q2: Why does LASSBio-1135 precipitate when I dilute my DMSO stock solution into an

aqueous buffer?

A2: This phenomenon, often referred to as "crashing out," is common for hydrophobic

compounds. When a concentrated DMSO stock solution is diluted into an aqueous medium,

the abrupt change in solvent polarity significantly reduces the solubility of LASSBio-1135,

causing it to precipitate.
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Q3: What is the recommended solvent for preparing a stock solution of LASSBio-1135?

A3: The recommended solvent for preparing a stock solution of LASSBio-1135 is high-purity,

anhydrous DMSO. It is crucial to use a fresh, unopened bottle of DMSO, as it is hygroscopic

and absorbed moisture can negatively impact the solubility of the compound.

Q4: What is the maximum concentration of DMSO that can be used in cell-based assays?

A4: To avoid cytotoxicity, the final concentration of DMSO in your cell culture medium should be

kept as low as possible, typically below 0.5%. However, the tolerance to DMSO can vary

between cell lines. It is always recommended to perform a vehicle control experiment with the

same final DMSO concentration to assess its effect on your specific experimental system.

Q5: How should I store my LASSBio-1135 stock solution?

A5: LASSBio-1135 stock solutions in DMSO should be stored at -20°C or -80°C. It is advisable

to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles, which can degrade the compound and introduce moisture into the DMSO.

Troubleshooting Guide
This guide provides solutions to common problems encountered when working with LASSBio-
1135 in aqueous solutions.
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Issue Possible Cause Recommended Solution

LASSBio-1135 powder does

not dissolve in DMSO.

The concentration is too high,

or the compound requires

more energy to dissolve.

Try vortexing for an extended

period. Gentle warming of the

solution to 37°C or sonication

can also aid dissolution.

Ensure you are using

anhydrous DMSO.

Precipitation occurs

immediately upon dilution into

aqueous buffer.

The aqueous solubility of

LASSBio-1135 has been

exceeded. The rapid change in

solvent polarity causes the

compound to "crash out."

Prepare a more concentrated

stock solution in DMSO and

add a smaller volume to your

aqueous buffer. Add the DMSO

stock dropwise to the vortexing

aqueous buffer to ensure rapid

mixing and avoid localized

high concentrations. Pre-

warming the aqueous buffer to

37°C can also help.

The final working solution is

cloudy or contains visible

particles.

The compound is not fully

dissolved or has precipitated

over time.

Centrifuge the solution and

use the clear supernatant. For

future preparations, consider

lowering the final

concentration. The use of a co-

solvent system may be

necessary for higher

concentrations.

Loss of compound activity in

the experiment despite

appearing soluble.

The compound may be forming

small aggregates that are not

visible to the naked eye, or it

may be adsorbing to

plasticware.

Use low-adhesion

microcentrifuge tubes and

pipette tips. Consider including

a non-ionic surfactant like

Tween 80 (at a low

concentration, e.g., 0.01-

0.05%) in your final aqueous

solution to help maintain

solubility and prevent

aggregation.
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Quantitative Solubility Data
While specific solubility data for LASSBio-1135 in various aqueous buffers is not extensively

published, the following table summarizes the known solubility information.

Solvent Solubility Notes

DMSO 2.87 mg/mL (10.02 mM)[1]
Sonication is recommended to

aid dissolution[1].

In Vivo Formulation ≥ 0.67 mg/mL (2.34 mM)

In a co-solvent system of 10%

DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM LASSBio-1135 Stock Solution in DMSO

Materials:

LASSBio-1135 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, low-adhesion microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of LASSBio-1135 for your desired volume of 10 mM stock

solution (Molecular Weight: 286.33 g/mol ).

Weigh the LASSBio-1135 powder in a sterile microcentrifuge tube.

Add the calculated volume of anhydrous DMSO to the tube.
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Vortex the tube vigorously for 2-5 minutes until the powder is completely dissolved.

If the compound does not fully dissolve, sonicate the tube for 10-15 minutes or gently warm it

at 37°C for 5-10 minutes, followed by vortexing.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquot the stock solution into single-use volumes and store at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Assays

Materials:

10 mM LASSBio-1135 stock solution in DMSO

Sterile aqueous buffer or cell culture medium

Vortex mixer

Procedure:

Pre-warm your aqueous buffer or cell culture medium to the desired experimental

temperature (e.g., 37°C).

While gently vortexing the pre-warmed aqueous solution, add the required volume of the 10

mM LASSBio-1135 DMSO stock solution dropwise. This rapid dilution and mixing are critical

to prevent precipitation.

Continue to vortex for an additional 30 seconds to ensure homogeneity.

Visually inspect the final working solution for any signs of precipitation. If the solution is

cloudy, it may indicate that the aqueous solubility has been exceeded.

Important: Always prepare a vehicle control using the same final concentration of DMSO in

your aqueous solution to account for any solvent effects.
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Caption: Experimental workflow for preparing LASSBio-1135 solutions.
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Caption: LASSBio-1135 mechanism of action signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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